Cas no 29916-56-1 (Cyclopentane, nitro-,ion(1-))

Cyclopentane, nitro-,ion(1-) structure
Cyclopentane, nitro-,ion(1-) structure
Product Name:Cyclopentane, nitro-,ion(1-)
CAS No:29916-56-1
MF:C5H8NO2
MW:114.122521400452
CID:276822
PubChem ID:197165
Update Time:2025-04-19

Cyclopentane, nitro-,ion(1-) Chemical and Physical Properties

Names and Identifiers

    • Cyclopentane, nitro-,ion(1-)
    • nitrocyclopentane
    • Nitrocyclopentane nitronate
    • 29916-56-1
    • Nitrocyclopentane anion
    • CCRIS 5058
    • DTXSID40184030
    • Cyclopentane, nitro-, ion(1-)
    • Inchi: 1S/C5H8NO2/c7-6(8)5-3-1-2-4-5/h1-4H2/q-1
    • InChI Key: MLZSCFYEQAXCDF-UHFFFAOYSA-N
    • SMILES: [O-][N+]([C-]1CCCC1)=O

Computed Properties

  • Exact Mass: 114.05554
  • Monoisotopic Mass: 114.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 91.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Boiling Point: 181.1°Cat760mmHg
  • Flash Point: 71.4°C
  • PSA: 43.14
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